Cas no 937663-81-5 (2-tert-butyl-1,3-thiazole-4-carbaldehyde)

2-tert-Butyl-1,3-thiazole-4-carbaldehyde is a specialized heterocyclic aldehyde featuring a tert-butyl substituent at the 2-position of the thiazole ring. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its reactive aldehyde group enables facile derivatization, while the sterically hindered tert-butyl moiety enhances stability and influences regioselectivity in subsequent reactions. The thiazole core contributes to its utility in biologically active molecules, making it a key building block for medicinal chemistry applications. High purity and consistent quality ensure reliable performance in synthetic workflows.

2-tert-butyl-1,3-thiazole-4-carbaldehyde structure

937663-81-5 structure

Product Name:2-tert-butyl-1,3-thiazole-4-carbaldehyde

CAS No:937663-81-5

MF:C₈H₁₁NOS

MW:169.244040727615

CID:2084964

PubChem ID:16494973

Update Time:2025-10-19

2-tert-butyl-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-tert-Butyl-4-thiazolecarboxaldehyde
- 2-Tert-butyl-1,3-Thiazol-4-carboxaldehyde
- 2-(tert-Butyl)thiazole-4-carbaldehyde
- 2-tert-butyl-1,3-thiazole-4-carbaldehyde
- NE25773
- AKOS000320894
- AT14892
- DA-25662
- CS-0251334
- EN300-54396
- 2-(1,1-Dimethylethyl)-4-thiazolecarboxaldehyde,2-tert-Butyl-1,3-Thiazol-4-carboxaldehyde,2-tert-Butyl-1,3-thiazole-4-carbaldehyde
- Z336081012
- 937663-81-5
- Inchi： 1S/C8H11NOS/c1-8(2,3)7-9-6(4-10)5-11-7/h4-5H,1-3H3
- InChI Key： FRDJFHQNSCNWED-UHFFFAOYSA-N
- SMILES： S1C=C(C=O)N=C1C(C)(C)C

Computed Properties

Exact Mass: 169.05613515g/mol
Monoisotopic Mass: 169.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.2
XLogP3: 2.5

2-tert-butyl-1,3-thiazole-4-carbaldehyde Pricemore >>

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TRC	B740000-250mg	2-tert-Butyl-4-thiazolecarboxaldehyde	937663-81-5		250mg	$ 184.00	2023-04-18
TRC	B740000-2.5g	2-tert-Butyl-4-thiazolecarboxaldehyde	937663-81-5		2.5g	$ 1200.00	2023-09-08
Chemenu	CM392071-1g	2-tert-butyl-1,3-thiazole-4-carbaldehyde	937663-81-5	95%+	1g	$256	2024-07-19
Chemenu	CM392071-5g	2-tert-butyl-1,3-thiazole-4-carbaldehyde	937663-81-5	95%+	5g	$787	2024-07-19
Chemenu	CM392071-10g	2-tert-butyl-1,3-thiazole-4-carbaldehyde	937663-81-5	95%+	10g	$1179	2024-07-19
Alichem	A059004193-1g	2-(tert-Butyl)thiazole-4-carbaldehyde	937663-81-5	95%	1g	$684.00	2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3567-1G	2-tert-butyl-1,3-thiazole-4-carbaldehyde	937663-81-5	95%	1g	￥ 1,716.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3567-5G	2-tert-butyl-1,3-thiazole-4-carbaldehyde	937663-81-5	95%	5g	￥ 5,273.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3567-10G	2-tert-butyl-1,3-thiazole-4-carbaldehyde	937663-81-5	95%	10g	￥ 7,900.00	2023-04-12
Enamine	EN300-54396-0.05g	2-tert-butyl-1,3-thiazole-4-carbaldehyde	937663-81-5	95%	0.05g	$76.0	2023-05-20